Cas no 185213-52-9 (Scabertopin)

• Product Name: Scabertopin
• CAS No: 185213-52-9
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 837241
• PubChem ID: 93959111
• Update Time: 2025-04-19

Scabertopin Chemical and Physical Properties

Names and Identifiers

• Scabertopin
• Isoscabertopin
• 439923-16-7
• [(3S,4R,8R,9Z,12S)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate
• AKOS040760158
• DA-57714
• 185213-52-9
• MS-25633
• PD132216

• Inchi： 1S/C20H22O6/c1-5-11(3)18(21)25-16-9-13-8-14(24-20(13)23)6-10(2)7-15-17(16)12(4)19(22)26-15/h5,7-8,14-17H,4,6,9H2,1-3H3
• InChI Key： FTPHYXGWMIZVMP-UHFFFAOYSA-N
• SMILES： CC=C(C(OC1C2C(OC(C2=C)=O)C=C(C)CC2OC(C(=C2)C1)=O)=O)C

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 358.14163842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 358.4
• XLogP3: 2.6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 592.7±50.0 °C at 760 mmHg
• Flash Point: 260.5±30.2 °C
• PSA: 78.90000
• LogP: 2.55410
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Scabertopin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃